Cas no 2227933-28-8 ((3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid
• CAS No: 2227933-28-8
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 6448409
• PubChem ID: 165638044
• Update Time: 2025-05-21

(3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid
• EN300-1987595
• 2227933-28-8

• Inchi： 1S/C8H14O5/c1-8(2)12-4-6(13-8)5(9)3-7(10)11/h5-6,9H,3-4H2,1-2H3,(H,10,11)/t5-,6?/m0/s1
• InChI Key： ZIZYOUNQFJIGNH-ZBHICJROSA-N
• SMILES： O1C(C)(C)OCC1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 190.08412354g/mol
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 76Ų

Additional information on (3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid

Comprehensive Overview of (3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid (CAS No. 2227933-28-8)

(3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid (CAS No. 2227933-28-8) is a chiral organic compound with significant applications in pharmaceutical and fine chemical industries. Its unique structure, featuring a dioxolane ring and a hydroxypropanoic acid moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's stereospecificity and functional groups contribute to its versatility in asymmetric synthesis, a topic of growing interest in modern drug development.

The compound's CAS number 2227933-28-8 is often searched in scientific databases, reflecting its relevance in research. Recent trends show increased interest in sustainable synthesis and green chemistry approaches for such intermediates, aligning with global environmental concerns. Researchers are exploring enzymatic catalysis and biocatalytic routes to produce this compound, addressing demands for eco-friendly processes. Its chiral purity is another critical parameter, as it directly impacts the efficacy of final pharmaceutical products.

In the context of drug discovery, (3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid serves as a building block for protease inhibitors and antiviral agents, areas of heightened focus post-pandemic. The dioxolane group in its structure is particularly noteworthy, as similar motifs are found in FDA-approved drugs for metabolic disorders. This connection has spurred academic and industrial research into its derivatives, with publications citing its potential in structure-activity relationship (SAR) studies.

From a technical perspective, the compound's physical-chemical properties are carefully documented. Its solubility in polar solvents like water and ethanol facilitates its use in aqueous reaction systems, while its stability under various pH conditions makes it suitable for diverse synthetic protocols. Analytical methods such as HPLC and chiral chromatography are routinely employed to verify its enantiomeric excess, a quality control requirement in cGMP manufacturing.

The supply chain for CAS No. 2227933-28-8 has expanded significantly, with custom synthesis services offering kilogram-scale production. This availability supports its growing adoption in preclinical research programs. Safety data sheets emphasize standard laboratory handling procedures, though it's classified as non-hazardous under normal use conditions. Storage recommendations typically suggest anhydrous environments to preserve its chemical integrity over extended periods.

Emerging applications include its use in peptide mimetics design and bioconjugation chemistry. The hydroxy acid functionality allows for straightforward derivatization, enabling the creation of prodrug formulations. Patent literature reveals innovative uses in drug delivery systems, particularly for enhancing oral bioavailability of challenging APIs. These developments position the compound as a strategic material in formulation science.

Quality specifications for (3S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanoic acid typically include ≥98% purity by HPLC and ≥99% enantiomeric excess. Batch-to-batch consistency is maintained through rigorous process analytical technology (PAT) in manufacturing. The compound's spectral data (NMR, IR, MS) are well-characterized, supporting identity confirmation in quality assurance protocols. These attributes make it reliable for GMP-compliant pharmaceutical applications.

Future research directions may explore its potential in biodegradable polymers and smart materials, leveraging its bifunctional nature. The compound's structural features suggest possible utility in designing molecularly imprinted polymers for separation technologies. Such interdisciplinary applications highlight the evolving significance of this specialty chemical beyond traditional pharmaceutical uses.